Cas no 20912-14-5 (Benzene, 1-methoxy-2-[(2-nitrophenyl)thio]-)

• Product Name: Benzene, 1-methoxy-2-[(2-nitrophenyl)thio]-
• CAS No: 20912-14-5
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• CID: 1396515
• Update Time: 2024-08-15

Benzene, 1-methoxy-2-[(2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-[(2-nitrophenyl)thio]-

• Inchi： 1S/C13H11NO3S/c1-17-11-7-3-5-9-13(11)18-12-8-4-2-6-10(12)14(15)16/h2-9H,1H3
• InChI Key： IDWYLXNVYMDRNG-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=CC=C1SC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 261.04603

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 122-123 °C
• Boiling Point: 354.5±27.0 °C(Predicted)
• PSA: 52.37